Cas no 223745-04-8 (1-ISOPROPENYL-2-BENZIMIDAZOLIDINONE)

1-ISOPROPENYL-2-BENZIMIDAZOLIDINONE structure
223745-04-8 structure
Product Name:1-ISOPROPENYL-2-BENZIMIDAZOLIDINONE
CAS No:223745-04-8
MF:C9H11N3O
MW:177.203141450882
CID:239489
PubChem ID:11355814
Update Time:2025-04-19

1-ISOPROPENYL-2-BENZIMIDAZOLIDINONE Chemical and Physical Properties

Names and Identifiers

    • 1-ISOPROPENYL-2-BENZIMIDAZOLIDINONE
    • 2H-benzimidazol-2-one, 5-amino-1-ethyl-1,3-dihydro-
    • 5-Amino-1-ethyl-1,3-dihydro-2H-benzimidazol-2-one
    • LogP
    • DTXSID001233533
    • 5-amino-1-ethyl-1H-benzo[d]imidazol-2(3H)-one
    • 5-amino-1-ethyl-1,3-dihydrobenzimidazol-2-one
    • OLSHHFCQRNBAAK-UHFFFAOYSA-N
    • SCHEMBL1640150
    • 223745-04-8
    • 2H-Benzimidazol-2-one,5-amino-1-ethyl-1,3-dihydro-(9CI)
    • Inchi: 1S/C9H11N3O/c1-2-12-8-4-3-6(10)5-7(8)11-9(12)13/h3-5H,2,10H2,1H3,(H,11,13)
    • InChI Key: OLSHHFCQRNBAAK-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=C(C=CC=2N1CC)N

Computed Properties

  • Exact Mass: 177.09033
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Density: 1.248
  • Refractive Index: 1.619
  • PSA: 58.36
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